Cas no 53-35-0 (6b-Hydroxy Cortisol)

• Product Name: 6b-Hydroxy Cortisol
• CAS No: 53-35-0
• MF: C₂₁H₃₀O₆
• MW: 378.459307193756
• CID: 374398
• PubChem ID: 6852390
• Update Time: 2025-04-19

6b-Hydroxy Cortisol Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,6,11,17,21-tetrahydroxy-, (6b,11b)-
• 6β-Hydroxy Cortisol
• 6beta,11beta,17,21-Tetrahydroxypregn-4-ene-3,20-dione (6beta- Hydroxyhydrocortisone)
• 6Β-HYDROXY CORTISOL,OFF-WHITE TO PALE YELLOW SOLID
• (6,11)-6,11,17,21-Tetrahydroxypregn-4-ene-3,20-dione
• 6,11,17a,21-Tetrahydroxypregn-4-en-3,20-dione
• 6,17-Dihydroxycorticosterone
• 6-beta-hydroxycortisol
• 3078-34-0
• 6beta,17-Dihydroxycorticosterone
• 6,11beta,17,21-Tetrahydroxypregn-4-ene-3,20-dione
• NCGC00247037-01
• (6R,8S,9S,10R,11S,13S,14S,17R)-6,11,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 53-35-0
• NSC 76163
• Opera_ID_751
• Pregn-4-en-3,20-dione, 6,11,17,21-tetrahydroxy-, (6beta,11beta)-
• Pregn-4-ene-3,20-dione, 6beta,11beta,17,21-tetrahydroxy-
• 6.BETA.-HYDROXYHYDROCORTISONE
• CHEBI:139271
• 6beta,11beta,17,21-Tetrahydroxypregn-4-ene-3,20-dione (6beta-Hydroxyhydrocortisone)
• 6beta,11beta,17alpha,21-Tetrahydroxypregn-4-en-3,20-dione
• J37WKJ5Y50
• 6,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• MFCD00200405
• HYDROCORTISONE IMPURITY D [EP IMPURITY]
• A-Hydroxy Prednisolone
• 6beta-OH-cortisol
• (6R,8S,9S,10R,11S,13S,14S,17R)-6,11,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• UNII-J37WKJ5Y50
• (6beta,11beta)-6,11,17,21-tetrahydroxypregn-4-ene-3,20-dione
• Benzyl 2-Acetamido-2-deoxy-4-O- beta -D-galactofuranosyl- alpha -D-glucopyranoside
• CHEMBL1389133
• 6beta-HO-cortisol
• PREGN-4-ENE-3,20-DIONE, 6,11,17,21-TETRAHYDROXY-, (6.BETA.,11.BETA.)-
• 6.BETA.-HYDROXYCORTISOL
• SCHEMBL142686
• DTXSID80425873
• AKOS027326842
• 6beta,11beta,17,21-tetrahydroxypregn-4-ene-3,20-dione
• HMS2235P15
• 4-Pregnene-6,11beta,17,21-tetrol-3,20-dione
• 6.BETA.,11.BETA.,17,21-TETRAHYDROXYPREGN-4-ENE-3,20-DIONE
• Corticosterone, 6beta,17-dihydroxy-
• MLS000028854
• NSC-76163
• A-Hydroxycortisol
• 6
• 6 beta-hydroxycortisol
• 6beta-Hydroxy cortisol
• Q63393460
• NSC76163
• NS00015365
• 6beta-Hydroxycortisol
• SMR000058916
• Hydrocortisone Imp. D (EP): 6β,11β,17,21-Tetrahydroxy-pregn-4-ene-3,20-dione(6β-Hydroxyhydrocortisone)
• 6b-Hydroxy Cortisol

• MDL： MFCD00200405
• Inchi： 1S/C21H30O6/c1-19-5-3-11(23)7-14(19)15(24)8-12-13-4-6-21(27,17(26)10-22)20(13,2)9-16(25)18(12)19/h7,12-13,15-16,18,22,24-25,27H,3-6,8-10H2,1-2H3/t12-,13-,15+,16-,18+,19-,20-,21-/m0/s1
• InChI Key： GNFTWPCIRXSCQF-UJXAPRPESA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3C[C@H](C4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O

Computed Properties

• Exact Mass: 378.20400
• Monoisotopic Mass: 378.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 182-190?C
• Boiling Point: 613.0±55.0 °C at 760 mmHg
• Flash Point: 338.6±28.0 °C
• PSA: 115.06000
• LogP: 0.75240
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

6b-Hydroxy Cortisol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36/37/39-S45
• Storage Condition：Refrigerator